3-chloro-N-((4-(dimethylamino)-6-methoxy-1,3,5-triazin-2-yl)methyl)-4-methoxybenzenesulfonamide

• IUPAC Name: 3-chloro-N-[[4-(dimethylamino)-6-methoxy-1,3,5-triazin-2-yl]methyl]-4-methoxybenzenesulfonamide
• InChI: InChI=1S/C14H18ClN5O4S/c1-20(2)13-17-12(18-14(19-13)24-4)8-16-25(21,22)9-5-6-11(23-3)10(15)7-9/h5-7,16H,8H2,1-4H3
• InChI Key: AEGQYQPDWPWFNQ-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C1=NC(=NC(=N1)CNS(=O)(=O)C2=CC(=C(C=C2)OC)Cl)OC
• Molecular Formula: C14H18ClN5O4S
• Molecular Weight: 387.8 g/mol

Description

3-chloro-N-((4-(dimethylamino)-6-methoxy-1,3,5-triazin-2-yl)methyl)-4-methoxybenzenesulfonamide is a useful research compound. Its molecular formula is C14H18ClN5O4S and its molecular weight is 387.84. The purity is usually 95%.
BenchChem offers high-quality 3-chloro-N-((4-(dimethylamino)-6-methoxy-1,3,5-triazin-2-yl)methyl)-4-methoxybenzenesulfonamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3-chloro-N-((4-(dimethylamino)-6-methoxy-1,3,5-triazin-2-yl)methyl)-4-methoxybenzenesulfonamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Inhibition of Carbonic Anhydrase Isozymes and Anticancer Activity

A study by Żołnowska et al. (2018) synthesized novel derivatives that were evaluated for their inhibitory activity toward human carbonic anhydrase (hCA) isozymes I, II, IX, and XII, as well as for anticancer activity against human tumor cell lines. These compounds exhibited varied inhibitory potency against hCA I and II, with some showing strong inhibitory activity against hCA IX and XII. Specifically, compounds with the 4-sulfamoylphenyl moiety showed the strongest inhibitory activity against hCA IX and XII. The most promising compound displayed selective cytotoxic effects towards HeLa cancer cells without exhibiting toxicity to non-cancerous cells, suggesting potential for targeted anticancer therapy (Żołnowska et al., 2018).

Antifungal and Anti-HIV Activities

Zareef et al. (2007) prepared novel chiral and achiral N-[1-(1,3,4-oxadiazol-2ylthio)alkyl]-4-methyl/chloro/methoxybenzenesulfonamides and screened them in vitro for their anti-HIV and antifungal activities. The study highlighted the potential therapeutic applications of these compounds in treating infectious diseases, showcasing the diversity in the biological activities of sulfonamide derivatives (Zareef et al., 2007).

Environmental Studies: Photodegradation of Herbicides

Research on the photodegradation of triasulfuron, a herbicide, in aqueous solution by ultraviolet irradiation revealed the formation of photoproducts including 2-chloroethoxybenzene and (4-methoxy-6-methyl-1,3,5-triazin-2-yl)urea. This study, conducted by Pusino et al. (1999), is crucial for understanding the environmental fate of such compounds and their potential impact on ecosystems (Pusino et al., 1999).